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Compound of Interest

Compound Name: CL-275838

Cat. No.: B1669143

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical
structure of CL-275838, a novel compound with potential applications as a memory-enhancing
and antidepressant agent. This document details the compound's molecular characteristics, a
plausible synthetic route, and its known biological targets, presenting available data in a
structured format for scientific evaluation.

Chemical Structure and Properties of CL-275838

CL-275838 is a complex heterocyclic molecule incorporating a pyrazole, a piperazine, and a
trifluoromethylphenyl moiety. Its systematic IUPAC name is 2-(4-benzylpiperazin-1-yl)-N-(5-(4-
(trifluoromethyl)phenyl)-1H-pyrazol-3-yl)acetamide. The chemical structure and key properties

are summarized below.

Table 1: Physicochemical Properties of CL-275838
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Property Value Source

Molecular Formula C27H25F3N6O [1]

Molecular Weight 506.52 g/mol [1]
C1CN(CCN1CC2=CC=CC=C2
)CC(=0O)N3CC=C(N4C3=C(C=

SMILES [2]
N4)C#N)C5=CC(=CC=C5)C(F)
(FF

CAS Number 115931-65-2 [1]

Chemical Structure Diagram:
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Caption: Chemical structure of CL-275838.

Synthesis of CL-275838

A specific, detailed experimental protocol for the synthesis of CL-275838 is not publicly
available in the searched literature. However, based on its chemical structure, a plausible multi-
step synthetic pathway can be proposed. This would likely involve the synthesis of two key
intermediates: 2-(4-benzylpiperazin-1-yl)acetic acid and 5-(4-(trifluoromethyl)phenyl)-1H-
pyrazol-3-amine, followed by their coupling to form the final product.

Proposed Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-
Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer
effects - PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Unveiling CL-275838: A Technical Primer on its
Synthesis and Chemical Architecture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669143#synthesis-and-chemical-structure-of-cl-
275838]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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